Cas no 651015-05-3 (L-Isoleucine,L-tryptophyl-L-isoleucyl-L-arginyl-L-threonyl-L-prolyl-L-prolyl-L-alanyl-L-alanyl-L-arginyl-L-prolyl-L-prolyl-L-asparaginyl-L-alanyl-L-prolyl-)

• Product name: L-Isoleucine,L-tryptophyl-L-isoleucyl-L-arginyl-L-threonyl-L-prolyl-L-prolyl-L-alanyl-L-alanyl-L-arginyl-L-prolyl-L-prolyl-L-asparaginyl-L-alanyl-L-prolyl-
• CAS No: 651015-05-3
• MF: C₇₇H₁₂₁N₂₃O₁₈
• MW: 1656.9279563427
• CID: 407979

L-Isoleucine,L-tryptophyl-L-isoleucyl-L-arginyl-L-threonyl-L-prolyl-L-prolyl-L-alanyl-L-alanyl-L-arginyl-L-prolyl-L-prolyl-L-asparaginyl-L-alanyl-L-prolyl- Chemical and Physical Properties

Names and Identifiers

• L-Isoleucine,L-tryptophyl-L-isoleucyl-L-arginyl-L-threonyl-L-prolyl-L-prolyl-L-alanyl-L-alanyl-L-arginyl-L-prolyl-L-prolyl-L-asparaginyl-L-alanyl-L-prolyl-
• L-Isoleucine,L-tryptophyl-L-isoleucyl-L-arginyl-L-threonyl-L-prolyl-L-prolyl-L-alanyl-L-alanyl-L-arginyl-L-prolyl-L-prolyl-L-
• L-Isoleucine, L-tryptophyl-L-isoleucyl-L-arginyl-L-threonyl-L-prolyl-L-prolyl-L-alanyl-L-alanyl-L-arginyl-L-prolyl-L-prolyl-L-asparaginyl-L-alanyl-L-prolyl- (9CI)

• Inchi： 1S/C77H121N23O18/c1-9-39(3)58(93-63(105)47(78)36-45-38-86-48-21-12-11-20-46(45)48)69(111)90-49(22-13-29-84-76(80)81)64(106)95-60(44(8)101)74(116)100-35-19-28-56(100)73(115)97-32-16-24-52(97)66(108)88-41(5)61(103)87-42(6)62(104)91-50(23-14-30-85-77(82)83)71(113)99-34-18-27-55(99)72(114)98-33-17-25-53(98)67(109)92-51(37-57(79)102)65(107)89-43(7)70(112)96-31-15-26-54(96)68(110)94-59(75(117)118)40(4)10-2/h11-12,20-21,38-44,47,49-56,58-60,86,101H,9-10,13-19,22-37,78H2,1-8H3,(H2,79,102)(H,87,103)(H,88,108)(H,89,107)(H,90,111)(H,91,104)(H,92,109)(H,93,105)(H,94,110)(H,95,106)(H,117,118)(H4,80,81,84)(H4,82,83,85)/t39-,40-,41-,42-,43-,44+,47-,49-,50-,51-,52-,53-,54-,55-,56-,58-,59-,60-/m0/s1
• InChI Key： ZUEXBQQIVXOVQR-WNKDWFNFSA-N
• SMILES： C(O)(=O)[C@H]([C@@H](C)CC)NC(=O)[C@@H]1CCCN1C(=O)[C@H](C)NC(=O)[C@H](CC(N)=O)NC(=O)[C@@H]1CCCN1C(=O)[C@@H]1CCCN1C(=O)[C@H](CCCNC(N)=N)NC(=O)[C@H](C)NC(=O)[C@H](C)NC(=O)[C@@H]1CCCN1C(=O)[C@@H]1CCCN1C(=O)[C@H]([C@H](O)C)NC(=O)[C@H](CCCNC(N)=N)NC(=O)[C@H]([C@@H](C)CC)NC(=O)[C@H](CC1C2=C(C=CC=C2)NC=1)N

Computed Properties

• Exact Mass: 1655.92693

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• PSA: 629.68
• pka: 3.72±0.22(Predicted)